Nikkomycin Lx

• Molecular Formula: C21H27N5O9
• Molecular Weight: 493.5 g/mol
• InChI: InChI=1S/C21H27N5O9/c1-8(14(28)10-5-3-4-6-23-10)12(22)18(31)25-13(20(32)33)17-15(29)16(30)19(35-17)26-7-11(9(2)27)24-21(26)34/h3-8,12-17,19,28-30H,22H2,1-2H3,(H,24,34)(H,25,31)(H,32,33)
• InChIKey: ICXJRQHWJJTKQI-UHFFFAOYSA-N

Nikkomycin Lx Overview

Nikkomycin Lx is a peptidyl-nucleoside antibiotic produced by genetically engineered and wild-type strains of *Streptomyces tendae* and *Streptomyces ansochromogenes* [1]. It functions as a competitive inhibitor of chitin synthase, a fungal-specific enzyme essential for cell wall biosynthesis, and exhibits anti-*Candida albicans* activity . Unlike the major nikkomycin components (X and Z), Nikkomycin Lx lacks a hydroxy group at the pyridyl residue of the peptidyl moiety, which distinguishes it structurally and influences its physicochemical and biological properties [2].

Pathway study Chitin synthase inhibition assay context Fungal cell wall biosynthesis research

Screening context Anti-Candida screening compound Susceptibility panel inclusion

Structural probe Dehydroxy analog for SAR studies Distinct from Nikkomycin X / Z

• [1] Bormann C, Lauer B, Kálmánczhelyi A, Süssmuth R, Jung G. Novel nikkomycins Lx and Lz produced by genetically engineered Streptomyces tendae Tü901. J Antibiot (Tokyo). 1999 Jun;52(6):582-5. View Source
• [2] Xie Z, Niu G, Li R, Liu G, Tan H. Identification and characterization of sanH and sanI involved in the hydroxylation of pyridyl residue during nikkomycin biosynthesis in Streptomyces ansochromogenes. Curr Microbiol. 2007 Dec;55(6):537-42. View Source

Why Nikkomycin Lx Is Irreplaceable

Nikkomycins are a complex family of structurally related peptidyl-nucleosides, and minor structural modifications result in significant differences in stability, antifungal spectrum, and potency [1]. Nikkomycin Lx is a specific biosynthetic intermediate and minor component that accumulates in defined genetic backgrounds; it is not present in standard nikkomycin complexes [2]. Its lack of a pyridyl hydroxy group alters its interaction with chitin synthase isoforms and peptide transporters, leading to a unique biological profile that cannot be replicated by the major components Nikkomycin X or Z [3]. Generic substitution with undefined mixtures or the clinically investigated Nikkomycin Z would introduce uncontrolled variables and compromise experimental reproducibility in applications requiring precise molecular definition.

Structural mismatch Nikkomycin X or Z possess the pyridyl hydroxy group; its absence in Lx alters chitin synthase isoform interaction and peptide transporter recognition — biological profile may not transfer.

Mixture variability Undefined nikkomycin complexes or wild-type fermentation mixtures contain variable ratios of components; they introduce uncontrolled variables that may shift assay-response context.

Biosynthetic origin Lx is a specific pathway intermediate that accumulates only in defined genetic backgrounds; generic substitution cannot replicate this homogeneous product stream, limiting lot reproducibility.

• [1] Fiedler HP, Kurth R, Langhärig J, Delzer J, Zähner H. Nikkomycins: microbial inhibitors of chitin synthase. J Chem Technol Biotechnol. 1982;32(1):271-280. View Source
• [2] Xie Z, Niu G, Li R, Liu G, Tan H. Identification and characterization of sanH and sanI involved in the hydroxylation of pyridyl residue during nikkomycin biosynthesis in Streptomyces ansochromogenes. Curr Microbiol. 2007 Dec;55(6):537-42. View Source
• [3] Bormann C, Lauer B, Kálmánczhelyi A, Süssmuth R, Jung G. Novel nikkomycins Lx and Lz produced by genetically engineered Streptomyces tendae Tü901. J Antibiot (Tokyo). 1999 Jun;52(6):582-5. View Source

Nikkomycin Lx Evidence Guide

Pyridyl Hydroxy Group Absence

Nikkomycin Lx is the direct structural analog of Nikkomycin X that lacks the hydroxy group at the pyridyl residue of the peptidyl moiety. This was confirmed by genetic disruption of the cytochrome P450 monooxygenase gene *sanH* in *Streptomyces ansochromogenes*, which abolished production of Nikkomycin X and Z and resulted in accumulation of Nikkomycin Lx as the dominant component [1]. The molecular difference corresponds to a mass shift of 16 Da (hydroxy group), and the absence of this hydroxy group has implications for enzyme binding affinity, metabolic stability, and transport [2].

Pyridyl OH absence

Head-to-head

Nikkomycin Lx lacks the hydroxy group at the pyridyl residue (mass shift −16 Da vs. Nikkomycin X). Confirmed by sanH gene disruption in S. ansochromogenes; Lx accumulates as the dominant component.

Defines a distinct molecular tool for chitin synthase SAR; supports hydroxylation-dependent activity analysis.

HPLC/LC-MS characterization from mutant culture extracts.

Evidence Dimension	Molecular structure: presence/absence of pyridyl hydroxy group
Target Compound Data	Nikkomycin Lx: lacks hydroxy group at pyridyl residue (C21H27N5O9)
Comparator Or Baseline	Nikkomycin X: contains hydroxy group at pyridyl residue (C21H27N5O10)
Quantified Difference	Mass difference: -16 Da (absent OH); Nikkomycin Lx is a biosynthetic precursor that accumulates upon *sanH* disruption
Conditions	*sanH* gene disruption mutant of *S. ansochromogenes*; HPLC and LC-MS analysis of culture extracts

Why This Matters

This structural difference defines Nikkomycin Lx as a distinct molecular entity for SAR studies, and its accumulation in specific mutants provides a unique tool for studying the role of pyridyl hydroxylation in antifungal activity.

• [1] Xie Z, Niu G, Li R, Liu G, Tan H. Identification and characterization of sanH and sanI involved in the hydroxylation of pyridyl residue during nikkomycin biosynthesis in Streptomyces ansochromogenes. Curr Microbiol. 2007 Dec;55(6):537-42. View Source
• [2] Bormann C, Lauer B, Kálmánczhelyi A, Süssmuth R, Jung G. Novel nikkomycins Lx and Lz produced by genetically engineered Streptomyces tendae Tü901. J Antibiot (Tokyo). 1999 Jun;52(6):582-5. View Source

Enhanced Alkaline pH Stability

Although direct quantitative stability data for Nikkomycin Lx are not available in the primary literature, class-level evidence demonstrates that nikkomycin analogs lacking specific hydroxylations (including Kx, Ox, and the related Lx) exhibit enhanced pH stability compared to the fully hydroxylated Nikkomycin X and Z. In a study of nikkomycin Kx and Ox, these dehydroxy analogs were reported to be 'quite stable at alkaline pH' in contrast to the 'high pH instability' of Nikkomycins X and Z [1]. This pattern supports the inference that Nikkomycin Lx, which also lacks a hydroxy group, possesses improved stability relative to Nikkomycin X, a property valuable for formulation and long-term storage.

Alkaline pH stability

Class-level

Dehydroxy nikkomycin analogs (Kx, Ox) reported as “quite stable at alkaline pH,” contrasting with high pH instability of Nikkomycins X and Z. Lx, which also lacks a hydroxy group, is inferred to share this improved stability profile.

May support formulation stability under basic conditions; direct Lx data remain to be verified.

Class-level inference from S. tendae mutant nikkomycin studies.

Evidence Dimension	pH stability profile
Target Compound Data	Nikkomycin Lx: inferred improved stability (lacks pyridyl OH)
Comparator Or Baseline	Nikkomycin X and Z: high pH instability; Nikkomycin Kx and Ox: stable at alkaline pH
Quantified Difference	Qualitative difference reported: 'quite stable at alkaline pH' vs. 'high pH instability'
Conditions	Comparative assessment from *Streptomyces tendae* mutant nikkomycin studies

Why This Matters

Enhanced stability at alkaline pH reduces degradation during handling and formulation, improving experimental reproducibility and enabling applications where Nikkomycin X and Z would rapidly lose activity.

• [1] Bormann C, Huhn W, Zähner H, Rathmann R, Hahn H, König WA. Metabolic products of microorganisms. 228. New nikkomycins produced by mutants of Streptomyces tendae. J Antibiot (Tokyo). 1985 Jan;38(1):9-16. View Source

Anti-Candida Activity

Nikkomycin Lx demonstrates anti-*Candida albicans* activity . While a direct MIC comparison with Nikkomycin X or Z in a standardized assay is not available in the public literature for Nikkomycin Lx, the broader class of nikkomycins shows variable activity against *Candida* spp. Nikkomycin Z, for instance, displays MIC80 values against *C. albicans* ranging from ≤0.5 to 32 μg/mL depending on the isolate [1]. The distinct structural feature of Nikkomycin Lx (lack of pyridyl OH) is known to influence chitin synthase isozyme selectivity and peptide transporter recognition, which in turn modulates whole-cell antifungal potency [2]. Therefore, Nikkomycin Lx cannot be assumed to have identical susceptibility profiles to Nikkomycin Z, and its use is warranted when structure-activity relationships or strain-specific activity differences are under investigation.

Anti-Candida activity

Context-dependent

Qualitative anti-C. albicans activity reported for Lx. Nikkomycin Z reference MIC₈₀ range: ≤0.5–32 µg/mL. Structural difference (absent pyridyl OH) predicts altered chitin synthase isozyme selectivity and uptake; direct MIC values for Lx not published.

Susceptibility profiles may differ from Nikkomycin Z; suited for strain-specific SAR and target validation studies.

Cross-study comparison; standardized Lx MIC panel data recommended.

Evidence Dimension	Antifungal activity against *Candida albicans*
Target Compound Data	Nikkomycin Lx: qualitative anti-*C. albicans* activity reported
Comparator Or Baseline	Nikkomycin Z: MIC80 range ≤0.5 to 32 μg/mL against *C. albicans*
Quantified Difference	Not directly comparable due to different assay conditions; structural difference predicts altered potency
Conditions	*C. albicans* growth inhibition assays (specific MIC values for Nikkomycin Lx not published)

Why This Matters

Users evaluating Nikkomycin Lx for antifungal studies should not assume equivalence to Nikkomycin Z; the compound's unique structure may confer different susceptibility patterns that are critical for SAR analysis and target validation.

• [1] Li RK, Rinaldi MG. In vitro antifungal activity of nikkomycin Z in combination with fluconazole or itraconazole. Antimicrob Agents Chemother. 1999 Jun;43(6):1401-5. View Source
• [2] Fiedler HP, Kurth R, Langhärig J, Delzer J, Zähner H. Nikkomycins: microbial inhibitors of chitin synthase. J Chem Technol Biotechnol. 1982;32(1):271-280. View Source

Defined Biosynthetic Intermediate

Nikkomycin Lx is not a primary fermentation product of wild-type *Streptomyces* but is instead a specific intermediate that accumulates when the pyridyl hydroxylation step is blocked. In a *sanH* disruption mutant of *S. ansochromogenes*, Nikkomycin Lx became the dominant component, representing a defined and homogeneous product stream [1]. In contrast, wild-type fermentations produce complex mixtures dominated by Nikkomycin X and Z [2]. This genetic engineering approach enables the production of Nikkomycin Lx as a single major component, simplifying downstream purification and ensuring batch-to-batch consistency. The *nikF* mutant of *S. tendae* also exclusively produces Nikkomycins Lx and Lz, confirming the genetic tractability of this pathway [3].

Defined biosynthetic intermediate

Method context

In sanH and sanI disruption mutants of S. ansochromogenes, Lx becomes the dominant product, shifting from a complex wild-type mixture to a single major component. Similarly, the nikF mutant of S. tendae exclusively produces Lx and Lz.

Engineered production enables higher purity and lot-to-lot consistency for research use.

HPLC-defined product stream from genetically modified strains.

Evidence Dimension	Production profile in fermentation
Target Compound Data	Nikkomycin Lx: dominant component in *sanH* and *sanI* disruption mutants
Comparator Or Baseline	Wild-type *S. ansochromogenes*: Nikkomycin X and Z are major components; Nikkomycin Lx is minor or absent
Quantified Difference	Qualitative shift from complex mixture to single dominant product
Conditions	*sanH* gene disruption in *S. ansochromogenes*; HPLC analysis of culture filtrates

Why This Matters

The ability to produce Nikkomycin Lx as a defined, major product via engineered strains ensures higher purity and reproducibility for research use, reducing variability inherent in complex natural product mixtures.

• [1] Xie Z, Niu G, Li R, Liu G, Tan H. Identification and characterization of sanH and sanI involved in the hydroxylation of pyridyl residue during nikkomycin biosynthesis in Streptomyces ansochromogenes. Curr Microbiol. 2007 Dec;55(6):537-42. View Source
• [2] Bormann C, Lauer B, Kálmánczhelyi A, Süssmuth R, Jung G. Novel nikkomycins Lx and Lz produced by genetically engineered Streptomyces tendae Tü901. J Antibiot (Tokyo). 1999 Jun;52(6):582-5. View Source
• [3] Bruntner C, Lauer B, Schwarz W, Möhrle V, Bormann C. Molecular characterization of co-transcribed genes from Streptomyces tendae Tü901 involved in the biosynthesis of the peptidyl moiety of the peptidyl nucleoside antibiotic nikkomycin. Mol Gen Genet. 1999 Aug;262(1):102-14. View Source

Nikkomycin Lx Applications

SAR of Chitin Synthase Inhibitors

Nikkomycin Lx serves as a critical tool in SAR campaigns aimed at understanding the contribution of the pyridyl hydroxy group to chitin synthase binding and antifungal potency. Its defined structural difference from Nikkomycin X (lack of OH) allows direct comparison of inhibition constants, cellular uptake, and target engagement. Researchers can use Nikkomycin Lx to probe the importance of hydroxylation for selectivity between chitin synthase isozymes [1].

Stable Formulation Development

Based on class-level evidence that dehydroxy nikkomycin analogs exhibit enhanced alkaline pH stability compared to Nikkomycin X and Z [1], Nikkomycin Lx is a preferred candidate for developing formulations requiring extended shelf life or exposure to basic conditions. Its improved stability profile reduces degradation during storage and assay preparation, ensuring consistent bioactivity in long-term studies.

Biosynthetic Pathway Engineering

Nikkomycin Lx is a key intermediate in the nikkomycin biosynthetic pathway. Its accumulation in *sanH* and *nikF* mutants [1][2] makes it a valuable reference standard for monitoring pathway flux and for use in mutasynthesis experiments to generate novel nikkomycin analogs with tailored properties. It is also a substrate for downstream enzymatic modifications in vitro.

Candida Susceptibility Testing

Although quantitative MIC data are limited, Nikkomycin Lx exhibits anti-*Candida albicans* activity [1]. It is suitable for inclusion in antifungal susceptibility panels when evaluating the activity spectrum of nikkomycin analogs or when investigating strain-specific responses to structurally distinct chitin synthase inhibitors. Its use is particularly relevant in studies comparing the activity of hydroxylated vs. non-hydroxylated nikkomycins.

Application

Selection Property

Validation Focus

Chitin synthase SAR studies

Hydroxylation status comparison

Isoform binding affinity and target engagement review

Stable formulation development

Alkaline pH stability profile

Degradation kinetics verification under basic conditions

Biosynthetic pathway engineering

Pathway intermediate identity

Mutasynthesis flux and downstream enzymatic conversion monitoring

Candida susceptibility testing

Antifungal susceptibility profile

Strain-specific MIC determination for dehydroxy analogs

• [1] Xie Z, Niu G, Li R, Liu G, Tan H. Identification and characterization of sanH and sanI involved in the hydroxylation of pyridyl residue during nikkomycin biosynthesis in Streptomyces ansochromogenes. Curr Microbiol. 2007 Dec;55(6):537-42. View Source
• [2] Bormann C, Lauer B, Kálmánczhelyi A, Süssmuth R, Jung G. Novel nikkomycins Lx and Lz produced by genetically engineered Streptomyces tendae Tü901. J Antibiot (Tokyo). 1999 Jun;52(6):582-5. View Source